Cas no 364052-49-3 (N-(2-{N'-(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidenehydrazinecarbonyl}phenyl)benzamide)

• Product Name: N-(2-{N'-(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidenehydrazinecarbonyl}phenyl)benzamide
• CAS No: 364052-49-3
• MF: C₂₂H₁₅BrN₄O₃
• MW: 463.283503770828
• CID: 5930247
• PubChem ID: 1362175
• Update Time: 2025-07-17

N-(2-{N'-(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidenehydrazinecarbonyl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{N'-(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidenehydrazinecarbonyl}phenyl)benzamide
• Benzoic acid, 2-(benzoylamino)-, 2-(5-bromo-1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazide
• (Z)-N-(2-(2-(5-bromo-2-oxoindolin-3-ylidene)hydrazinecarbonyl)phenyl)benzamide
• BIM-0033258.P001
• AB00685736-01
• F1175-1012
• N-(2-{N'-[(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene]hydrazinecarbonyl}phenyl)benzamide
• SCHEMBL11024532
• CBMicro_033270
• AKOS001570137
• 364052-49-3
• N-(2-{[2-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)hydrazino]carbonyl}phenyl)benzamide
• AKOS001428096
• 2-benzamido-N-[(5-bromo-2-hydroxy-1H-indol-3-yl)imino]benzamide
• N-[2-[[(5-bromo-2-oxoindol-3-yl)amino]carbamoyl]phenyl]benzamide
• N-(2-{N'-[(3E)-5-BROMO-2-OXO-2,3-DIHYDRO-1H-INDOL-3-YLIDENE]HYDRAZINECARBONYL}PHENYL)BENZAMIDE

• Inchi： 1S/C22H15BrN4O3/c23-14-10-11-18-16(12-14)19(22(30)25-18)26-27-21(29)15-8-4-5-9-17(15)24-20(28)13-6-2-1-3-7-13/h1-12H,(H,24,28)(H,27,29)(H,25,26,30)
• InChI Key： FQMVXNUNEWNDEG-UHFFFAOYSA-N
• SMILES： C(NN=C1C2=C(NC1=O)C=CC(Br)=C2)(=O)C1=CC=CC=C1NC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 462.03275g/mol
• Monoisotopic Mass: 462.03275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• pka: 8.19±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-{N'-(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidenehydrazinecarbonyl}phenyl)benzamide

Comprehensive Analysis of N-(2-{N'-(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidenehydrazinecarbonyl}phenyl)benzamide (CAS No. 364052-49-3)

The compound N-(2-{N'-(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidenehydrazinecarbonyl}phenyl)benzamide (CAS No. 364052-49-3) is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a 5-bromo-2-oxoindole core with a hydrazinecarbonyl linker and a benzamide moiety, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymes and receptors, particularly in the context of cancer therapeutics and inflammatory diseases.

One of the most compelling aspects of this compound is its Z-configuration around the hydrazone double bond, which plays a critical role in its biological activity. The presence of the bromine atom at the 5-position of the indole ring enhances its electronic properties and potential interactions with biological targets. Recent studies have highlighted its utility as a scaffold for kinase inhibitors, a hot topic in precision medicine. With the rise of AI-driven drug design, molecules like 364052-49-3 are being scrutinized for their QSAR (Quantitative Structure-Activity Relationship) profiles, aligning with the growing demand for computational chemistry solutions.

From a synthetic chemistry perspective, the preparation of N-(2-{N'-(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidenehydrazinecarbonyl}phenyl)benzamide involves multi-step organic transformations, including condensation reactions and amide couplings. Its purity and stability are crucial for reproducible results, a concern frequently raised in pharmaceutical forums and research publications. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, addressing the community's focus on quality control in chemical synthesis.

The compound's potential as a protease inhibitor has also garnered attention, especially in the context of viral infection research. With global health crises emphasizing the need for novel antiviral agents, 364052-49-3 is being evaluated for its mechanism of action against viral proteases. This aligns with trending searches on drug repurposing and broad-spectrum therapeutics, making it a relevant topic for both academia and industry.

Environmental and green chemistry considerations are another angle where this compound fits. Researchers are investigating eco-friendly synthesis routes for N-(2-{N'-(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidenehydrazinecarbonyl}phenyl)benzamide, reducing hazardous byproducts. This resonates with the increasing demand for sustainable chemical processes, a frequently searched term in scientific databases and patent filings.

In summary, CAS No. 364052-49-3 represents a versatile and scientifically valuable compound with applications spanning drug development, biochemical assays, and material science. Its structural complexity and functional diversity make it a focal point for interdisciplinary research, answering pressing questions in modern chemistry and biomedicine.